Cas no 852441-21-5 (ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate)

• Product Name: ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate
• CAS No: 852441-21-5
• MF: C₁₇H₁₆ClN₅O₄
• MW: 389.793042182922
• CID: 6011045
• PubChem ID: 7118537
• Update Time: 2025-05-19

ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate
• Glycine, N-[2-[1-(4-chlorophenyl)-1,4-dihydro-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetyl]-, ethyl ester
• ethyl 2-[[2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]acetate
• F0679-0292
• ethyl 2-(2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamido)acetate
• AKOS024595931
• ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}acetate
• 852441-21-5

• Inchi： 1S/C17H16ClN5O4/c1-2-27-15(25)8-19-14(24)9-22-10-20-16-13(17(22)26)7-21-23(16)12-5-3-11(18)4-6-12/h3-7,10H,2,8-9H2,1H3,(H,19,24)
• InChI Key： ZANRFFBHSBCJMA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CN1C=NC2N(C3=CC=C(Cl)C=C3)N=CC=2C1=O)=O

Computed Properties

• Exact Mass: 389.0890817g/mol
• Monoisotopic Mass: 389.0890817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 13.05±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate

Ethyl 2-{2-[1-(4-Chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}acetate: A Comprehensive Overview

Ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}acetate (CAS No: 852441-21-5) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with a chlorophenyl group and an ethyl acetate moiety. The presence of the pyrazolo[3,4-d]pyrimidine core renders this compound highly functionalized and capable of interacting with various biological targets. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting specific enzymes and receptors.

One of the most notable aspects of this compound is its ability to modulate key cellular pathways involved in disease progression. For instance, research has demonstrated that ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}acetate exhibits potent inhibitory activity against certain kinases and proteases. These findings suggest its potential application in the treatment of conditions such as cancer and inflammatory diseases.

Moreover, the substitution pattern on the pyrazolo[3,4-d]pyrimidine ring plays a crucial role in determining the compound's bioactivity. The presence of the chlorophenyl group at position 1 enhances the molecule's lipophilicity and stability, making it more amenable for pharmacological applications. Additionally, the ethyl acetate moiety contributes to the overall solubility and bioavailability of the compound.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-component reactions and microwave-assisted techniques. These methods not only improve yield but also facilitate structural modifications to optimize biological activity further.

In terms of therapeutic applications, ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}acetate has shown promise as a candidate for anti-cancer drug development. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells to a significant extent.

Furthermore, this compound has exhibited anti-inflammatory properties by inhibiting pro-inflammatory cytokines and reducing oxidative stress markers in experimental models. Such dual functionality underscores its potential as a multi-targeted therapeutic agent.

In conclusion, ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}acetate (CAS No: 852441-21-5) represents a valuable addition to the portfolio of pyrazolo[3,4-d]pyrimidine derivatives with promising therapeutic applications across multiple disease domains.